![molecular formula C21H23N3O B286836 N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide](/img/structure/B286836.png)
N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide, also known as BAY-678, is a novel small molecule inhibitor that has shown promising results in preclinical studies. It belongs to the class of pyrazole carboxamides and has been identified as a potential therapeutic agent for various diseases, including cancer, inflammation, and infectious diseases.
Mechanism of Action
The exact mechanism of action of N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide is not fully understood, but it has been suggested to act by inhibiting the activity of specific enzymes involved in disease progression. For example, this compound has been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression and have been implicated in cancer and other diseases.
Biochemical and Physiological Effects:
This compound has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been found to have antibacterial and antiviral activity, making it a potential therapeutic agent for infectious diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide is its potent anti-cancer activity against a range of cancer cell lines. It also possesses anti-inflammatory and anti-infective properties, making it a potential therapeutic agent for a variety of diseases. However, one limitation of this compound is its relatively low solubility, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide. One area of interest is the development of more effective formulations of this compound that can improve its solubility and bioavailability. Another area of research is the identification of specific molecular targets of this compound and the elucidation of its mechanism of action. Furthermore, clinical trials are needed to evaluate the safety and efficacy of this compound in humans, which could lead to its eventual approval as a therapeutic agent.
Synthesis Methods
The synthesis of N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide involves a multi-step process that starts with the reaction of 2-ethylphenylhydrazine with ethyl acetoacetate to form 5-methyl-1-phenylpyrazole-3-carboxylic acid ethyl ester. This intermediate is then reacted with 2-ethylphenyl isocyanate to yield the desired product, this compound.
Scientific Research Applications
N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has shown significant anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. In addition, this compound has also been found to possess anti-inflammatory and anti-infective properties.
Properties
Molecular Formula |
C21H23N3O |
---|---|
Molecular Weight |
333.4 g/mol |
IUPAC Name |
N,1-bis(2-ethylphenyl)-5-methylpyrazole-4-carboxamide |
InChI |
InChI=1S/C21H23N3O/c1-4-16-10-6-8-12-19(16)23-21(25)18-14-22-24(15(18)3)20-13-9-7-11-17(20)5-2/h6-14H,4-5H2,1-3H3,(H,23,25) |
InChI Key |
AEVAQWRVZLGZSB-UHFFFAOYSA-N |
SMILES |
CCC1=CC=CC=C1NC(=O)C2=C(N(N=C2)C3=CC=CC=C3CC)C |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C2=C(N(N=C2)C3=CC=CC=C3CC)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.